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Compound of Interest

4-Amino-2,3-
Compound Name:
difluorobenzotrifluoride

Cat. No.: B055052

Technical Guide: 4-Amino-2,3-
difluorobenzotrifluoride

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides essential information on the chemical properties of 4-Amino-2,3-
difluorobenzotrifluoride, a fluorinated aromatic amine of interest in medicinal chemistry and
material science.

Core Compound Data

The fundamental molecular properties of 4-Amino-2,3-difluorobenzotrifluoride are
summarized below. This data is critical for stoichiometric calculations, analytical
characterization, and computational modeling.
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Property

Value Source

Chemical Name

4-Amino-2,3-

difluorobenzotrifluoride

2,3-difluoro-4-
IUPAC Name ] - [1]
(trifluoromethyl)aniline
Molecular Formula C7HaFsN [1]
Molecular Weight 197.10 g/mol [1]
Monoisotopic Mass 197.02638994 Da [1]
CAS Number 123950-46-9 [1]

Logical Relationship of Compound Identifiers

The following diagram illustrates the direct relationship between the common name of the

compound and its fundamental molecular identifiers.
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Experimental Protocols

Detailed, publicly available experimental protocols for the specific synthesis of 4-Amino-2,3-
difluorobenzotrifluoride are not readily found in the surveyed literature. However, a general
synthetic strategy can be inferred from established methods for producing structurally similar
fluorinated anilines.

A plausible synthetic route would involve the nucleophilic aromatic substitution of a fluorine
atom on a corresponding trifluoromethylated benzene precursor with an amino group source.
For instance, the synthesis of 4-amino-3-fluorobenzotrifluoride is achieved by reacting 3,4-
difluorobenzotrifluoride with anhydrous ammonia under pressure and heat. This process
involves charging an autoclave with the difluorobenzotrifluoride precursor and ammonia,
followed by heating to facilitate the substitution reaction. The desired product is then isolated
and purified from the reaction mixture, often using techniques like distillation or
chromatography.

This generalized approach, common in the synthesis of fluoro-substituted anilines, suggests a
potential pathway for the synthesis of 4-Amino-2,3-difluorobenzotrifluoride, likely starting
from 2,3,4-trifluorobenzotrifluoride. Researchers aiming to synthesize this compound would
need to develop and optimize specific reaction conditions, such as temperature, pressure,
solvent, and reaction time, based on this general methodology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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